Cas no 57777-33-0 (5-(chloromethyl)-1,2-oxazole)

5-(chloromethyl)-1,2-oxazole structure
5-(chloromethyl)-1,2-oxazole structure
Product Name:5-(chloromethyl)-1,2-oxazole
CAS No:57777-33-0
MF:C4H4ClNO
MW:117.533659934998
MDL:MFCD06660505
CID:1011711
PubChem ID:3858013
Update Time:2025-04-20

5-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)isoxazole
    • 5-chloromethyl isoxazole
    • 005918
    • 5-Chloromethyl-isoxazole
    • 5-isoxazolylmethyl chloride
    • AC1MYKCD
    • CTK6H6666
    • SBB013787
    • SureCN4166914
    • ZERO
    • 5-(chloromethyl)-1,2-oxazole
    • SB37761
    • 5-chloromethylisoxazole
    • DB-003528
    • AS-32860
    • AKOS001110573
    • CS-0231439
    • MFCD06660505
    • Isoxazole, 5-(chloromethyl)-
    • STK688933
    • SCHEMBL4166914
    • DTXSID70397439
    • A869589
    • EN300-10835
    • 57777-33-0
    • OGCMYKGUHKUPCM-UHFFFAOYSA-N
    • MDL: MFCD06660505
    • Inchi: 1S/C4H4ClNO/c5-3-4-1-2-6-7-4/h1-2H,3H2
    • InChI Key: OGCMYKGUHKUPCM-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=NO1

Computed Properties

  • Exact Mass: 116.9981414g/mol
  • Monoisotopic Mass: 116.9981414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26Ų

5-(chloromethyl)-1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
096478-250mg
5-(Chloromethyl)isoxazole
57777-33-0 95+%
250mg
6404.0CNY 2021-07-10
TRC
C597690-10mg
5-(Chloromethyl)isoxazole
57777-33-0
10mg
$ 50.00 2022-06-06
TRC
C597690-50mg
5-(Chloromethyl)isoxazole
57777-33-0
50mg
$ 115.00 2022-06-06
TRC
C597690-100mg
5-(Chloromethyl)isoxazole
57777-33-0
100mg
$ 185.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
096478-250mg
5-(Chloromethyl)isoxazole
57777-33-0 95+%
250mg
6404CNY 2021-05-07
Chemenu
CM190919-1g
5-(Chloromethyl)isoxazole
57777-33-0 95%
1g
$486 2021-08-05
abcr
AB287108-1 g
5-(Chloromethyl)isoxazole
57777-33-0
1g
€734.60 2023-06-21
Chemenu
CM190919-1g
5-(Chloromethyl)isoxazole
57777-33-0 95%
1g
$*** 2023-05-30
eNovation Chemicals LLC
D491213-5G
5-(Chloromethyl)isoxazole
57777-33-0 95%
5G
$1440 2022-10-24
eNovation Chemicals LLC
Y1008920-100mg
5-Chloromethyl-isoxazole
57777-33-0 95%
100mg
$240 2024-07-28

5-(chloromethyl)-1,2-oxazole Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd